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coriandrin coriandrin Coriandrin belongs to the class of organic compounds known as isocoumarins and derivatives. These are polycyclic compounds containing an isochromane which bears a ketone at the carbon C1. Coriandrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, coriandrin is primarily located in the cytoplasm. Outside of the human body, coriandrin can be found in coriander and herbs and spices. This makes coriandrin a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 116408-80-1
VCID: VC0052132
InChI: InChI=1S/C13H10O4/c1-7-5-8-6-10-9(3-4-16-10)12(15-2)11(8)13(14)17-7/h3-6H,1-2H3
SMILES: CC1=CC2=CC3=C(C=CO3)C(=C2C(=O)O1)OC
Molecular Formula: C13H10O4
Molecular Weight: 230.22 g/mol

coriandrin

CAS No.: 116408-80-1

Main Products

VCID: VC0052132

Molecular Formula: C13H10O4

Molecular Weight: 230.22 g/mol

coriandrin - 116408-80-1

CAS No. 116408-80-1
Product Name coriandrin
Molecular Formula C13H10O4
Molecular Weight 230.22 g/mol
IUPAC Name 4-methoxy-7-methylfuro[2,3-g]isochromen-5-one
Standard InChI InChI=1S/C13H10O4/c1-7-5-8-6-10-9(3-4-16-10)12(15-2)11(8)13(14)17-7/h3-6H,1-2H3
Standard InChIKey BUZQIMYNOWPYHH-UHFFFAOYSA-N
SMILES CC1=CC2=CC3=C(C=CO3)C(=C2C(=O)O1)OC
Canonical SMILES CC1=CC2=CC3=C(C=CO3)C(=C2C(=O)O1)OC
Melting Point 142-143°C
Physical Description Solid
Description Coriandrin belongs to the class of organic compounds known as isocoumarins and derivatives. These are polycyclic compounds containing an isochromane which bears a ketone at the carbon C1. Coriandrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, coriandrin is primarily located in the cytoplasm. Outside of the human body, coriandrin can be found in coriander and herbs and spices. This makes coriandrin a potential biomarker for the consumption of these food products.
Synonyms 4-methoxy-7-methyl-5H-furo(2,3-g)benzopyran-5-one
coriandrin
PubChem Compound 119586
Last Modified Dec 03 2021
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